Cas no 953240-67-0 (N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide)

• Product Name: N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide
• CAS No: 953240-67-0
• MF: C₁₈H₁₄N₄O₂S
• MW: 350.394361972809
• CID: 5944218
• PubChem ID: 16885817
• Update Time: 2025-07-02

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide
• N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-
• VU0628912-1
• F5014-0044
• AKOS024489065
• N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)thiophene-2-carboxamide
• N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-carboxamide
• 953240-67-0

• Inchi： 1S/C18H14N4O2S/c1-24-17-8-7-16-20-14(11-22(16)21-17)12-4-2-5-13(10-12)19-18(23)15-6-3-9-25-15/h2-11H,1H3,(H,19,23)
• InChI Key： FLRHBLRKGRKUIZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C3=CN4C(=N3)C=CC(OC)=N4)=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 350.08374688g/mol
• Monoisotopic Mass: 350.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.8Ų

Additional information on N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide

Introduction to N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide (CAS No. 953240-67-0)

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 953240-67-0, represents a novel molecular structure with potential applications in the development of therapeutic agents. The intricate architecture of this molecule, featuring a combination of imidazo[1,2-b]pyridazine and thiophene moieties, makes it a subject of intense study for its pharmacological properties.

The core structure of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The 6-methoxyimidazo[1,2-b]pyridazine moiety is particularly noteworthy, as it has been extensively studied for its ability to modulate various biological pathways. This segment of the molecule is often associated with enhanced binding affinity and selectivity towards specific enzymes and receptors, which are critical factors in drug design.

Additionally, the presence of the thiophene ring in the compound contributes to its overall pharmacological profile. Thiophenes are well-documented heterocyclic compounds that exhibit a wide range of biological activities. They are frequently incorporated into drug molecules due to their stability, flexibility, and ability to engage with diverse biological targets. In the context of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide, the thiophene ring is positioned strategically to interact with biological systems, potentially enhancing the compound's efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide and its biological targets. These studies have revealed that the compound exhibits promising binding properties with several key enzymes and receptors involved in inflammatory and metabolic pathways. The methoxy group on the imidazo[1,2-b]pyridazine ring has been identified as a critical pharmacophore, contributing to the compound's ability to modulate these pathways effectively.

The synthesis of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves a series of well-established reactions, including condensation, cyclization, and functional group transformations. Each step has been optimized to ensure high yield and purity, making the compound suitable for further pharmacological investigation.

In terms of pharmaceutical applications, N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide holds potential as a lead compound for the development of novel therapeutics. Its unique structural features make it an attractive candidate for further derivatization and optimization. Researchers are exploring various modifications to enhance its bioavailability, selectivity, and overall therapeutic efficacy. These efforts are supported by cutting-edge techniques such as high-throughput screening and structure-based drug design.

The growing interest in this compound is also reflected in the increasing number of publications discussing its pharmacological properties. Studies have demonstrated that N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide exhibits significant activity against several disease-related targets. For instance, preliminary in vitro studies have shown that it can inhibit the activity of enzymes involved in inflammation and oxidative stress. These findings are particularly promising given the high incidence of inflammatory diseases worldwide.

Furthermore, animal models have been utilized to evaluate the safety and efficacy of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide. These studies have provided valuable insights into its pharmacokinetic profile and potential side effects. The results have been instrumental in guiding further preclinical development efforts aimed at translating this compound into a viable therapeutic agent.

The future prospects for N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide are bright given its unique structural features and promising pharmacological properties. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process.

In conclusion, N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-carboxamide (CAS No. 953240-67-0) is a highly promising compound with significant potential in pharmaceutical applications. Its intricate molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.